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Compound of Interest

Compound Name: 4-Decylphenol

CAS No.: 2985-57-1

Cat. No.: B1595997

Get Quote

Executive Summary
4-Decylphenol (C₁₆H₂₆O) acts as a critical intermediate in the synthesis of high-performance

lubricant additives, specifically Sulfurized Calcium Alkyl Phenates. While Nonylphenol (C9) and

Dodecylphenol (C12) are historically common, the C10 chain length of 4-Decylphenol offers a

distinct tribological balance: it maintains sufficient lipophilicity for oil solubility while providing a

tighter micellar packing density than longer-chain analogs.

This guide details the protocol for converting 4-Decylphenol into a High-TBN (Total Base

Number) Detergent-Inhibitor. These additives are essential in modern internal combustion

engines to neutralize acidic combustion by-products (sulfuric/nitric acids) and inhibit high-

temperature oxidation.

Part 1: The Chemistry of Overbasing
To understand the protocol, one must understand the Overbasing Mechanism. We are not

simply neutralizing a phenol; we are creating a colloidal dispersion of inorganic base (Calcium

Carbonate) stabilized by a surfactant shell (Calcium Decylphenate).
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Mechanistic Pathway[1]
Neutralization: 4-Decylphenol reacts with Calcium Hydroxide to form the calcium salt

(surfactant).

Sulfurization: Elemental sulfur bridges the phenol rings at the ortho position. This "stapling"

increases thermal stability and antioxidant capacity.

Carbonation (Overbasing): Excess Calcium Hydroxide is reacted with CO₂ in the presence of

a promoter (Ethylene Glycol). The Calcium Decylphenate surfactant forces the forming

CaCO₂ into nanometer-sized micelles rather than large abrasive crystals.

DOT Visualization: Reaction Workflow
The following diagram illustrates the critical process flow and control points for the synthesis.
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Figure 1: Process flow for the synthesis of Sulfurized Calcium Decylphenate, highlighting the

critical carbonation step where the colloidal structure is defined.

Part 2: Experimental Protocol
Protocol A: Synthesis of 250 TBN Sulfurized Calcium
Decylphenate
Objective: Synthesize a detergent additive with a Total Base Number (TBN) of ~250 mg KOH/g.

1. Reagents & Stoichiometry
Note: Molar ratios are critical for colloidal stability.

Reagent MW ( g/mol ) Role Mass (g) Molar Eq.

4-Decylphenol ~234.4
Surfactant

Precursor
234.4 1.0

Elemental Sulfur 32.06 Bridging Agent 48.0 ~1.5

Calcium

Hydroxide
74.09 Base Source 130.0 ~1.75

Ethylene Glycol 62.07 Promoter 40.0 0.65

Diluent Oil N/A Solvent/Carrier 200.0 N/A

Decyl Alcohol 158.28 Co-Solvent 30.0 0.2

2. Step-by-Step Methodology
Step 1: Charging and Sulfurization

In a 1L four-neck round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, Dean-

Stark trap, and thermocouple, charge 4-Decylphenol, Diluent Oil, and Decyl Alcohol.

Begin agitation (300 RPM) and heat to 60°C.

Add Calcium Hydroxide and Elemental Sulfur simultaneously.
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Ramp temperature to 145°C over 45 minutes. Caution: H₂S gas evolution may occur.

Scrubbing is required.

Hold at 145°C–155°C for 2 hours. This ensures the formation of the sulfur-bridged phenol

structure.

Step 2: Promoter Addition & Carbonation (The "Overbasing" Step)[1][2]

Cool the mixture to 135°C.

Add Ethylene Glycol dropwise. The glycol solvates the calcium, allowing it to migrate into the

organic phase.

Raise temperature to 165°C.

Introduce CO₂ gas via a subsurface sparger.

Rate: 150 mL/min.

Duration: Continue until CO₂ uptake ceases (typically 2-3 hours).

Mechanism:[3][2][4][5] The CO₂ reacts with excess Ca(OH)₂ inside the surfactant micelles

to form amorphous CaCO₃.

Step 3: Stripping and Filtration

Raise temperature to 210°C and apply vacuum (20 mmHg) to remove the Ethylene Glycol

and reaction water. Failure to remove glycol results in a hazy product.

Cool to 160°C.

Add 2% wt. diatomaceous earth (filter aid).

Filter through a pressure filter (5-micron pad) to remove unreacted solids.

3. Validation & Quality Control (Self-Validating Systems)
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Metric Target Range Method Troubleshooting

TBN 240–260 mg KOH/g ASTM D2896

Low TBN? Increase

CO₂ time or Ca(OH)₂

load.

Viscosity @ 100°C 200–400 cSt ASTM D445

High Viscosity?

Incomplete

sulfurization or

polymerization.

Sediment < 0.05% vol ASTM D2273

High Sediment? Poor

filtration or unstable

micelles (insufficient

promoter).

Free Decylphenol < 1.5% wt GC-MS

High Free Monomer?

Increase sulfur/lime

ratio.

Part 3: Scientific Integrity & Safety (E-E-A-T)
Endocrine Disruption & Regulatory Context
Researchers must acknowledge that alkylphenols (APs) are under regulatory scrutiny. While 4-

Nonylphenol is strictly regulated under REACH (Annex XVII) due to endocrine disruption, 4-
Decylphenol is often used as a functional alternative in regions where specific chain-length

restrictions apply, or where the specific solubility profile of the C10 chain is required.

Protocol Safety: All handling of 4-Decylphenol should occur in a fume hood.

Waste Disposal: Reaction by-products (distillates containing glycol/phenol traces) must be

incinerated as hazardous chemical waste.

Why 4-Decylphenol? (Causality)
The choice of C10 (Decyl) over C12 (Dodecyl) is often driven by Micellar Curvature. The

slightly shorter tail of the C10 phenol allows for a tighter packing radius in the micelle.
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Result: Higher TBN-to-Volume ratio.

Trade-off: Slightly lower solubility in Group II/III base oils compared to C12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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